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Compound of Interest

Compound Name: Barium bromate

CAS No.: 13967-90-3

Cat. No.: B079177

Get Quote

Thermal Analysis
Thermal analysis techniques are crucial for determining the thermal stability and decomposition

characteristics of barium bromate. Thermogravimetric Analysis (TGA) and Differential

Scanning Calorimetry (DSC) are the primary methods used for this purpose.

Thermogravimetric Analysis (TGA)
Application Note: TGA measures the change in mass of a sample as a function of temperature.

For barium bromate, TGA is used to determine the temperature at which it decomposes and

to quantify the mass loss associated with this decomposition. Barium bromate can exist in

both anhydrous (Ba(BrO₃)₂) and monohydrate (Ba(BrO₃)₂·H₂O) forms, which will exhibit

different thermal profiles. The monohydrate form is expected to initially lose water, followed by

the decomposition of the anhydrous salt at a higher temperature.

Protocol for Thermogravimetric Analysis of Barium Bromate:

Instrument: A calibrated thermogravimetric analyzer.
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Sample Preparation: Accurately weigh 5-10 mg of the barium bromate sample into a

ceramic or platinum TGA pan.

Experimental Conditions:

Purge Gas: Nitrogen or Argon at a flow rate of 20-50 mL/min to provide an inert

atmosphere.

Temperature Program: Heat the sample from ambient temperature (e.g., 25 °C) to 600 °C

at a constant heating rate of 10 °C/min.

Data Analysis: Record the mass loss as a function of temperature. The resulting TGA curve

will show distinct steps corresponding to dehydration and decomposition. The decomposition

of anhydrous barium bromate to barium bromide (BaBr₂) and oxygen (O₂) is expected to

commence at approximately 260 °C.[1] For the monohydrate, an initial weight loss

corresponding to one water molecule will be observed at a lower temperature (around 180

°C).[2]

Differential Scanning Calorimetry (DSC)
Application Note: DSC measures the difference in heat flow between a sample and a reference

as a function of temperature. It is used to identify phase transitions, such as melting and

decomposition, and to determine the enthalpy changes associated with these processes. For

barium bromate, DSC can pinpoint the onset and peak temperatures of its exothermic

decomposition.

Protocol for Differential Scanning Calorimetry of Barium Bromate:

Instrument: A calibrated differential scanning calorimeter.

Sample Preparation: Accurately weigh 2-5 mg of the barium bromate sample into an

aluminum or copper DSC pan. Seal the pan hermetically.

Reference: An empty, sealed DSC pan.

Experimental Conditions:

Purge Gas: Nitrogen or Argon at a flow rate of 20-50 mL/min.
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Temperature Program: Heat the sample from ambient temperature to 400 °C at a heating

rate of 10 °C/min.

Data Analysis: The DSC thermogram will show an exothermic peak corresponding to the

decomposition of barium bromate. The onset and peak temperatures of this exotherm

should be determined.

Quantitative Data from Thermal Analysis
Parameter

Anhydrous Barium
Bromate

Barium Bromate
Monohydrate

Decomposition Onset (°C) ~260[1]
~180 (dehydration)[2], ~260

(decomposition)[1]

Theoretical Mass Loss (%)
~24.42% (for decomposition to

BaBr₂)

~4.38% (dehydration),

~23.35% (decomposition to

BaBr₂)

Experimental Workflow for Thermal Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b079177?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/figure/TG-DSC-curve-of-a-physical-mixture-heated-in-air-at-10-C-min-1-up-to-1200-C_fig1_273498600
https://sites.research.unimelb.edu.au/tracees/capabilities/chemistry-node/tga-dsc
https://www.benchchem.com/product/b079177/docs#analytical-techniques-for-the-characterization-of-barium-bromate
https://www.benchchem.com/product/b079177/docs#analytical-techniques-for-the-characterization-of-barium-bromate
https://www.benchchem.com/product/b079177/docs#analytical-techniques-for-the-characterization-of-barium-bromate
https://www.benchchem.com/product/b079177/docs#analytical-techniques-for-the-characterization-of-barium-bromate
https://www.benchchem.com/product/b079177?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079177?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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